8-methyl-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 8-methyl-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C16H14N2O/c1-11-7-8-13-14(9-11)18-15(19)10-17-16(13)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: FMKLCTMNSCESOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=NCC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID401202065
• Molecular Weight: 250.29 g/mol
• CAS RN: 4937-63-7

Description

8-methyl-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one, also known as Ro 15-4513, is a benzodiazepine derivative that has been extensively studied for its potential therapeutic applications. This compound has a unique chemical structure that makes it a promising candidate for the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Characterization

• Compound Synthesis and Cytotoxicity Evaluation : A study discussed the synthesis of palladacycle complexes incorporating 1-methyl-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one, evaluating their cytotoxicity against A2780/S cells and their ability to inhibit cathepsin B, an enzyme implicated in cancer-related events (Spencer et al., 2009).

• Mechanism of Hydrolysis : Another research article investigates the hydrolysis mechanism of diazepam, providing insights into the structural transformations of benzodiazepine derivatives in an alkaline medium, which could be relevant for understanding the stability and reactivity of related compounds (Yang, 1998).

Interactions and Biological Activity

• Synthesis and Neurotropic Activity : The synthesis and pharmacological evaluation of N-alkyl-1,5-benzodiazepine-2-ones, including derivatives similar to "8-methyl-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one," demonstrated significant antihypoxic, tranquilizing, and anticonvulsant activities in vivo, highlighting their potential therapeutic applications (Gaponov et al., 2016).

• Dopaminergic Activity : A study on 6-chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines showcased their evaluation as agonists for central and peripheral dopamine receptors, indicating the potential of benzodiazepine derivatives in modulating dopaminergic activity (Pfeiffer et al., 1982).

Structural Studies and Interaction Analysis

• X-ray Crystallography : The structural characterization of benzodiazepine derivatives through X-ray crystallography, as seen in studies of related compounds, aids in understanding the conformational properties and potential interaction sites for biological activity (Thiruvalluvar & Ponnuswamy, 2007).

• Liquid Chromatographic Separation : Research on the chromatographic separation of benzodiazepinone enantiomers provides insight into the stereochemical aspects of these compounds, which is crucial for their pharmacological activity and synthesis (Pirkle & Tsipouras, 1984).